Cas no 1049735-43-4 (4-(3,4,5-Trimethoxyphenyl)-1,3-thiazol-2-ylamine Hydrochloride)

• Product Name: 4-(3,4,5-Trimethoxyphenyl)-1,3-thiazol-2-ylamine Hydrochloride
• CAS No: 1049735-43-4
• MF: C₁₂H₁₅ClN₂O₃S
• MW: 302.777100801468
• MDL: MFCD01917495
• CID: 3056108
• PubChem ID: 16495483
• Update Time: 2025-05-23

4-(3,4,5-Trimethoxyphenyl)-1,3-thiazol-2-ylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(3,4,5-Trimethoxyphenyl)-1,3-thiazol-2-ylamine, HCl
• EN300-6502987
• 1049735-43-4
• 4-(3,4,5-Trimethoxyphenyl)thiazol-2-amine hydrochloride
• 4-(3,4,5-TRIMETHOXYPHENYL)-1,3-THIAZOL-2-AMINE HYDROCHLORIDE
• AKOS001476560
• CS-0284519
• 4-(3,4,5-Trimethoxyphenyl)-1,3-thiazol-2-ylamine Hydrochloride

• MDL： MFCD01917495
• Inchi： 1S/C12H14N2O3S.ClH/c1-15-9-4-7(8-6-18-12(13)14-8)5-10(16-2)11(9)17-3;/h4-6H,1-3H3,(H2,13,14);1H
• InChI Key： WGHUETGIPTVUDT-UHFFFAOYSA-N
• SMILES： Cl.S1C(N)=NC(=C1)C1C=C(C(=C(C=1)OC)OC)OC

Computed Properties

• Exact Mass: 302.0491912Da
• Monoisotopic Mass: 302.0491912Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.8Ų

4-(3,4,5-Trimethoxyphenyl)-1,3-thiazol-2-ylamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(3,4,5-Trimethoxyphenyl)-1,3-thiazol-2-ylamine Hydrochloride

Introduction to 4-(3,4,5-Trimethoxyphenyl)-1,3-thiazol-2-ylamine Hydrochloride (CAS No. 1049735-43-4)

4-(3,4,5-Trimethoxyphenyl)-1,3-thiazol-2-ylamine Hydrochloride, identified by the chemical registration number 1049735-43-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds known for their diverse biological activities and pharmacological properties. The structural features of this molecule, particularly the presence of a 3,4,5-trimethoxyphenyl substituent and a thiazole ring, contribute to its unique chemical and biological profile.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for various biochemical and pharmacological studies. Thiazole derivatives have long been recognized for their potential in drug discovery due to their ability to interact with multiple biological targets. The 4-(3,4,5-Trimethoxyphenyl)-1,3-thiazol-2-ylamine Hydrochloride structure combines the aromaticity of the trimethoxybenzene moiety with the bioactive thiazole core, suggesting possible applications in the development of therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of this compound with biological targets. Studies have indicated that thiazole derivatives can modulate enzyme activity and receptor binding, making them valuable candidates for drug development. The 3,4,5-trimethoxyphenyl group in particular may play a crucial role in determining the compound's pharmacokinetic properties and target specificity.

In vitro studies have begun to explore the potential of 4-(3,4,5-Trimethoxyphenyl)-1,3-thiazol-2-ylamine Hydrochloride as an inhibitor of certain enzymes implicated in inflammatory and metabolic disorders. The thiazole ring is known to exhibit anti-inflammatory properties by inhibiting key signaling pathways involved in immune responses. Additionally, the methoxy groups on the aromatic ring may enhance metabolic stability and bioavailability, which are critical factors for drug efficacy.

Emerging research also suggests that this compound may have applications in neuropharmacology. Thiazole derivatives have been reported to interact with neurotransmitter receptors and ion channels, potentially making them useful in treating neurological disorders. The unique structural motif of 4-(3,4,5-Trimethoxyphenyl)-1,3-thiazol-2-ylamine Hydrochloride could provide a scaffold for designing novel therapeutics targeting central nervous system disorders.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to optimize the production process, ensuring that the final product meets pharmaceutical-grade standards. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used to characterize the compound's structure and purity.

Pharmacokinetic studies are essential for understanding how 4-(3,4,5-Trimethoxyphenyl)-1,3-thiazol-2-ylamine Hydrochloride behaves within the body after administration. These studies help determine its absorption rate, distribution profile, metabolism pathways, and excretion rate. Preliminary data suggest that the hydrochloride salt form improves oral bioavailability compared to its free base form, which could enhance therapeutic efficacy.

The potential therapeutic applications of this compound are further supported by its interaction with various biological targets. For instance, it has shown promise in inhibiting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key mediators of inflammation. Additionally, its ability to modulate potassium channels has implications for treating cardiovascular diseases.

As research continues to uncover new biological activities of thiazole derivatives, 4-(3,4,5-Trimethoxyphenyl)-1, 3-thiazol -2-ylamine Hydrochloride holds promise as a lead compound for developing novel therapeutics. Its unique structural features make it a versatile scaffold for medicinal chemists to explore new drug candidates targeting various diseases.

The development of new drugs is a complex process that involves extensive testing to ensure safety and efficacy before clinical trials can begin. However, 4-(3, 4, 5-Trimethoxyphenyl) -1, 3-thiazol -2-ylamine Hydrochloride represents an exciting opportunity for researchers due to its promising preclinical data. Further studies are needed to fully elucidate its mechanism of action and therapeutic potential across different disease models.

In conclusion, 4-(, (CAS No.)1049735) is a structurally interesting compound with significant potential in pharmaceutical research. Its combination of an aromatic (trimethoxybenzene) moiety with a bioactive thiazole core makes it a valuable candidate for drug discovery efforts aimed at developing treatments for inflammatory diseases(and beyond) . As our understanding of molecular interactions grows,(this compound) will likely play an important role in future therapeutic strategies.